3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: 3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C12H10N4O2S2/c1-6-4-19-11(14-6)15-9(17)8-3-13-12-16(10(8)18)7(2)5-20-12/h3-5H,1-2H3,(H,14,15,17)
• InChI Key: SOLOWOQFEXGQBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=CN=C3N(C2=O)C(=CS3)C
• Molecular Formula: C12H10N4O2S2
• Molecular Weight: 306.4 g/mol

Description

3-methyl-N-(4-methyl-1,3-thiazol-2-yl)-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C12H10N4O2S2 and its molecular weight is 306.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 306.02451792 g/mol and the complexity rating of the compound is 570. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of new functionalized imidazo[2,1‐b]thiazoles and thiazolo[3,2‐a]pyrimidines, including derivatives of the compound , has been explored for their potential in creating primary and secondary amide derivatives. These compounds showcase the flexibility of thiazolo[3,2-a]pyrimidine scaffolds for generating diverse molecular structures (Peterlin-Mašič et al., 2000).

Antimicrobial Activity

• Studies have found that derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides, structurally related to the compound of interest, exhibit significant antimicrobial activity against various strains, including Proteus vulgaris and Pseudomonas aeruginosa, highlighting their potential in developing new antimicrobial agents (Kolisnyk et al., 2015).

Anti-Inflammatory and Analgesic Applications

• Novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been synthesized, including compounds structurally related to the chemical . These compounds have been evaluated as cyclooxygenase-1/2 (COX-1/2) inhibitors, showcasing promising analgesic and anti-inflammatory activities, indicating their potential in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Anticancer Activity

• The synthesis and evaluation of a series of novel derivatives for their anticancer activity against HeLa cervical cancer cell lines have been reported. Among these derivatives, certain compounds showed more potency than the standard drug, Doxorubicin, underscoring the potential of thiazolo[3,2-a]pyrimidine derivatives in cancer therapy (Verma & Verma, 2022).

Mechanism of Action

Target of Action

It’s known that derivatives of thiazolo[3,2-a]pyrimidine, especially 2-substituted ones, are promising scaffolds for the design of new medicines, including anticancer drugs . They can be readily modified by the introduction of new binding sites, optimizing the interaction between the ligand and biological target .

Mode of Action

The structural similarity of the thiazolo[3,2-a]pyrimidine ring system to purine may be utilized in the design of structures capable of effectively binding to biological targets .

Biochemical Pathways

It’s known that thiazoles are found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, and antineoplastic drugs . This suggests that the compound could potentially interact with a variety of biochemical pathways.

Pharmacokinetics

The thiazole ring is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This could potentially impact the bioavailability of the compound.

Result of Action

High antitumor, antibacterial, and anti-inflammatory activities of thiazolo[3,2-a]pyrimidines have been demonstrated . This suggests that the compound could potentially have similar effects.

Action Environment

The compound’s solubility in various solvents suggests that its action could potentially be influenced by the solvent environment .

Future Directions

Thiazoles and their derivatives continue to be a focus of research due to their wide range of biological activities. Future research may focus on the synthesis of new thiazole derivatives and the exploration of their potential applications in medicine and other fields.